Cas no 69977-26-0 (26,27-Dinorergostan-3-ol,(3b,5a)- (9CI))

69977-26-0 structure
Product name:26,27-Dinorergostan-3-ol,(3b,5a)- (9CI)
26,27-Dinorergostan-3-ol,(3b,5a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 26,27-Dinorergostan-3-ol,(3b,5a)- (9CI)
- 24-Nor-5a-cholestan-3b-ol
- Halostanol
- 26,27-Dinorergostan-3-ol, (3β,5α)-
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- Inchi: 1S/C26H46O/c1-17(2)6-7-18(3)22-10-11-23-21-9-8-19-16-20(27)12-14-25(19,4)24(21)13-15-26(22,23)5/h17-24,27H,6-16H2,1-5H3/t18-,19+,20+,21+,22-,23+,24+,25+,26-/m1/s1
- InChI Key: ZQDSXDIYKPVJHY-DRYQTVNKSA-N
- SMILES: O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCC(C)C)CC[C@H]21
Computed Properties
- Exact Mass: 374.354866087g/mol
- Monoisotopic Mass: 374.354866087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.8
- Topological Polar Surface Area: 20.2Ų
26,27-Dinorergostan-3-ol,(3b,5a)- (9CI) Related Literature
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Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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3. Book reviews
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4. Book reviews
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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